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Compound of Interest

Compound Name:
5-Hydroxypyridine-2-carboxylic

acid ethyl ester

CAS No.: 65275-12-9

Cat. No.: B1359301

Get Quote

Abstract
This application note details a robust, scalable protocol for the synthesis of Ethyl 5-

hydroxypicolinate (CAS 65275-12-9), a critical pharmacophore intermediate used in the

manufacturing of Avibactam (beta-lactamase inhibitor) and Desidustat (HIF-PH inhibitor).

Unlike bench-scale methods that rely on chromatographic purification, this protocol utilizes a

Thionyl Chloride (

) mediated esterification designed for kilogram-scale production. The process features a self-
validating endpoint, integrated off-gas management, and a crystallization-based isolation
strategy that ensures high purity (>98% HPLC) without the need for silica gel columns.

Introduction & Strategic Route Selection
The "Make vs. Buy" Decision
Ethyl 5-hydroxypicolinate is commercially available but often suffers from supply chain volatility

and variable purity profiles (e.g., contamination with inorganic salts or hydrolyzed acid). For

drug development programs requiring multi-kilogram quantities under GMP-like control, in-
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house synthesis from 5-Hydroxypicolinic acid (CAS 15069-92-8) is the preferred strategy due

to cost efficiency and quality assurance.

Route Analysis
While Fischer esterification using sulfuric acid (

) is common, it generates water as a byproduct, creating an equilibrium that limits yield. We
utilize Thionyl Chloride (

) for scale-up for three reasons:

Irreversible Conversion:

reacts with the generated water and the alcohol to drive the equilibrium forward.

Volatile Byproducts: The byproducts (

and

gases) are easily removed, simplifying workup.

Activation: It transiently forms the acid chloride or activated ester species, accelerating

kinetics.

Reaction Scheme
The reaction proceeds via the activation of the carboxylic acid followed by nucleophilic attack

by ethanol.
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Figure 1: Reaction pathway utilizing thionyl chloride activation.
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Process Safety & Engineering Controls (Critical)
Hazard Control Measure

Thionyl Chloride (

)

Highly corrosive; reacts violently with water.

Charge into a dry reactor under

. Use a dedicated addition funnel/header.

Exotherm Control

The addition of

to Ethanol is exothermic. Active cooling (jacket

temperature -10°C) is required to maintain batch

temp <10°C during addition.

Off-Gas Evolution

The reaction generates stoichiometric quantities

of

and

. The reactor vent must be connected to a

caustic scrubber (NaOH solution).

Induction Period

Ensure agitation is active before addition to

prevent "pooling" of reagents and delayed

thermal runaway.

Detailed Experimental Protocol (Scale: 1.0 kg Input)
Materials & Equipment

Reactor: 20 L Glass-Lined Reactor (GLR) with reflux condenser, mechanical stirrer, and

temperature probe.

Scrubber: Two-stage scrubber (Water trap -> 10% NaOH).

Reagents:

5-Hydroxypicolinic acid (1.0 kg, 7.19 mol)

Ethanol, Absolute (10.0 L, 10 vol)
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Thionyl Chloride (1.28 kg, 10.78 mol, 1.5 eq)

Sodium Bicarbonate (

) (saturated aq. solution)

Step-by-Step Procedure
Phase 1: Activation & Addition

Setup: Inert the reactor with Nitrogen (

).[1][2] Connect the condenser vent to the scrubber system.

Solvent Charge: Charge Ethanol (8.0 L) to the reactor. Start agitation (150-200 RPM).

Cooling: Cool the ethanol to 0–5°C.

Reagent Addition (Critical): Add Thionyl Chloride (

) dropwise via addition funnel over 60–90 minutes.

Control: Maintain internal temperature < 15°C.[3]

Observation: Evolution of HCl gas will begin. Ensure scrubber flow is active.

Substrate Charge: Add 5-Hydroxypicolinic acid (1.0 kg) as a solid in portions (or as a slurry

in the remaining 2.0 L Ethanol).

Note: The starting material is sparingly soluble but will dissolve as the reaction proceeds.

Phase 2: Reaction (Esterification)
Heating: Slowly ramp the jacket temperature to heat the batch to Reflux (~78–80°C).

Hold: Maintain reflux for 12–16 hours.

Endpoint: Monitor by HPLC. Target: < 1.0% Area of Starting Material (SM).

Self-Validation: Gas evolution (
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) should cease near completion.

Phase 3: Work-up & Isolation
Distillation: Switch condenser to distillation mode. Distill off approximately 70-80% of the

Ethanol under reduced pressure (400–600 mbar, 50°C) to remove excess

and HCl.

Safety: The distillate contains HCl/SOCl2; dispose of as halogenated waste.

Quench: Cool the concentrated residue to 20°C.

Neutralization: Slowly add Saturated

solution (approx. 5–8 L) to adjust pH to 7.5 – 8.0.

Caution: Vigorous foaming (

evolution). Add slowly.

Phase Change: The product (free base) will precipitate as a solid.

Crystallization: Cool the slurry to 0–5°C and age for 2 hours to maximize yield.

Filtration: Filter the solid using a Nutsche filter or centrifuge.

Wash: Wash the cake with Cold Water (2 x 1.0 L) to remove inorganic salts.

Drying: Dry in a vacuum oven at 45–50°C for 12 hours.

Expected Results
Yield: 85 – 92% (Theoretical: ~1.2 kg)

Appearance: Off-white to pale yellow crystalline solid.

Purity (HPLC): > 98.5% (a/a).

Process Flow Diagram (Scale-Up Logic)
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Figure 2: Unit operation workflow for the kilogram-scale synthesis.

Analytical Control Strategy
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HPLC Method Parameters
To distinguish the polar acid starting material from the less polar ester product, a Reverse

Phase method is required.

Parameter Setting

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x

4.6 mm, 3.5 µm

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient 5% B to 90% B over 15 min

Flow Rate 1.0 mL/min

Detection UV at 254 nm (Pyridine ring absorption)

Retention Times
5-Hydroxypicolinic acid (~2.5 min); Ethyl Ester

(~8.5 min)

Critical Quality Attributes (CQA)
Appearance: Off-white solid (Color indicates oxidation; pink/brown suggests phenol

oxidation).

Loss on Drying (LOD): < 0.5% w/w.

Assay: > 98.0% w/w.

Troubleshooting & Expertise
Issue: Low Yield / Product Loss in Mother Liquor.

Cause: The ester has some water solubility.[4]

Fix: Ensure the pH during neutralization is strictly 7.5–8.0 (isoelectric point vicinity). If yield

is low, saturate the aqueous layer with NaCl (salting out) and extract with Ethyl Acetate,

though precipitation is preferred for purity.
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Issue: Dark Coloration.

Cause: Oxidation of the phenol moiety at high temperatures.

Fix: Ensure strict

inertion. Add a pinch of antioxidant (e.g., Sodium Metabisulfite) during the workup if color
persists.

Issue: Incomplete Reaction.

Cause: Water ingress or insufficient

.

Fix: Add 0.1 eq extra

and reflux for 2 more hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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